Cas no 954633-97-7 (N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-3-fluorobenzene-1-sulfonamide)

• Product Name: N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-3-fluorobenzene-1-sulfonamide
• CAS No: 954633-97-7
• MF: C₁₇H₁₆ClFN₂O₃S
• MW: 382.836945533752
• CID: 6515297
• Update Time: 2025-06-08

N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-3-fluorobenzene-1-sulfonamide
• Benzenesulfonamide, N-[[1-(4-chlorophenyl)-5-oxo-3-pyrrolidinyl]methyl]-3-fluoro-

• Inchi： 1S/C17H16ClFN2O3S/c18-13-4-6-15(7-5-13)21-11-12(8-17(21)22)10-20-25(23,24)16-3-1-2-14(19)9-16/h1-7,9,12,20H,8,10-11H2
• InChI Key： NMJNZLKZNUBORY-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=C(Cl)C=C3)C2)(=O)=O)=CC=CC(F)=C1

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 617.0±63.0 °C(Predicted)
• pka: 10.31±0.50(Predicted)

Additional information on N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-3-fluorobenzene-1-sulfonamide

Recent Advances in the Study of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-3-fluorobenzene-1-sulfonamide (CAS: 954633-97-7)

In recent years, the compound N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-3-fluorobenzene-1-sulfonamide (CAS: 954633-97-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. The unique structural features of this compound, including the presence of a fluorobenzene sulfonamide moiety and a pyrrolidinone ring, contribute to its biological activity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of this compound. One key area of investigation has been its role as a selective inhibitor of certain enzymes involved in inflammatory pathways. Preliminary data suggest that this compound exhibits high affinity for specific protein targets, making it a candidate for further development as a therapeutic agent. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated in preclinical models, with encouraging results.

The synthesis and optimization of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-3-fluorobenzene-1-sulfonamide have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating more detailed biological evaluations. Furthermore, structural-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity, paving the way for the development of next-generation derivatives.

In the context of drug discovery, this compound has been explored for its potential applications in treating diseases such as cancer, autoimmune disorders, and neurodegenerative conditions. For instance, its ability to modulate specific signaling pathways has been demonstrated in vitro and in vivo, highlighting its versatility as a pharmacological tool. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical applications.

Despite the progress made, challenges remain in the development of N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-3-fluorobenzene-1-sulfonamide as a therapeutic agent. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of evidence supporting its biological activity and therapeutic potential underscores the importance of continued research in this area.

In conclusion, N-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}-3-fluorobenzene-1-sulfonamide represents a promising candidate in the field of chemical biology and drug development. Its unique structural and pharmacological properties make it a valuable subject of ongoing research, with the potential to yield novel therapeutics for a range of diseases. Future studies should focus on optimizing its properties and advancing it through the drug development pipeline.